Cas no 2138076-20-5 (2,3,4-trifluoro-5-(thiophen-2-yl)aniline)

• Product Name: 2,3,4-trifluoro-5-(thiophen-2-yl)aniline
• CAS No: 2138076-20-5
• MF: C₁₀H₆F₃NS
• MW: 229.221551418304
• CID: 6234618
• PubChem ID: 165495352
• Update Time: 2025-07-17

2,3,4-trifluoro-5-(thiophen-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 2,3,4-trifluoro-5-(thiophen-2-yl)aniline
• 2138076-20-5
• EN300-1142487

• Inchi： 1S/C10H6F3NS/c11-8-5(7-2-1-3-15-7)4-6(14)9(12)10(8)13/h1-4H,14H2
• InChI Key： OUXYHDWZISLBAQ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1C(=C(C(=C(C=1)N)F)F)F

Computed Properties

• Exact Mass: 229.01730486g/mol
• Monoisotopic Mass: 229.01730486g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.3Ų

Additional information on 2,3,4-trifluoro-5-(thiophen-2-yl)aniline

Comprehensive Overview of 2,3,4-Trifluoro-5-(thiophen-2-yl)aniline (CAS No. 2138076-20-5)

2,3,4-Trifluoro-5-(thiophen-2-yl)aniline is a fluorinated aromatic amine derivative that has garnered significant attention in the fields of pharmaceutical research, material science, and organic synthesis. With its unique molecular structure combining a thiophene ring and a trifluorinated aniline moiety, this compound exhibits remarkable properties that make it valuable for advanced applications. The CAS number 2138076-20-5 serves as a critical identifier for researchers and manufacturers seeking high-purity samples for their projects.

The growing interest in fluorinated compounds like 2,3,4-trifluoro-5-(thiophen-2-yl)aniline stems from their enhanced stability, bioavailability, and electronic properties. These characteristics are particularly relevant in the development of next-generation therapeutics and electronic materials. Recent studies highlight its potential as a building block for small-molecule drugs targeting metabolic disorders and inflammatory diseases, aligning with current trends in precision medicine.

From a synthetic chemistry perspective, the presence of both electron-rich thiophene and electron-deficient trifluoromethyl groups creates interesting opportunities for cross-coupling reactions. This duality makes the compound particularly useful in catalysis research and the design of organic semiconductors. Many researchers are investigating its incorporation into OLED materials and conductive polymers, responding to the booming demand for flexible electronics.

Analytical characterization of CAS 2138076-20-5 typically involves advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography. These methods confirm the compound's high purity and structural integrity, which are essential for reproducible research outcomes. The fluorine atoms in particular provide distinctive spectroscopic signatures that facilitate quality control during production.

In the context of green chemistry initiatives, scientists are exploring more sustainable routes to synthesize 2,3,4-trifluoro-5-(thiophen-2-yl)aniline. This includes optimizing atom economy and reducing hazardous byproducts, addressing environmental concerns while maintaining cost-effectiveness. Such developments are crucial as the chemical industry moves toward eco-friendly production methods.

The compound's structure-activity relationships (SAR) are another area of active investigation. By modifying the thiophene-aniline core, researchers can fine-tune properties like solubility, binding affinity, and optical characteristics. This approach supports the growing field of computational chemistry, where molecular modeling helps predict optimal derivatives before synthesis.

For industrial applications, 2,3,4-trifluoro-5-(thiophen-2-yl)aniline shows promise in specialty chemicals manufacturing. Its thermal stability and electronic properties make it suitable for high-performance coatings and adhesives. Additionally, the compound's photophysical properties are being evaluated for use in sensing technologies and imaging agents.

As regulatory frameworks evolve, proper handling and storage of fluorinated aromatic amines remain important considerations. While not classified as hazardous under standard protocols, appropriate laboratory safety measures should always be followed when working with CAS 2138076-20-5. This includes using proper personal protective equipment (PPE) and working in well-ventilated areas.

The commercial availability of 2,3,4-trifluoro-5-(thiophen-2-yl)aniline has expanded significantly in recent years, with suppliers offering various packaging options and purity grades to meet diverse research needs. Customers frequently search for information about bulk pricing, custom synthesis services, and technical specifications, reflecting the compound's growing market importance.

Looking ahead, the versatility of 2,3,4-trifluoro-5-(thiophen-2-yl)aniline positions it as a key player in multiple scientific domains. Whether in drug discovery pipelines, advanced material development, or catalytic systems, this compound continues to demonstrate its value across innovative applications. Ongoing research will likely uncover even more uses for this structurally intriguing molecule.